
Navigating the Safety Landscape of 2-Amino-3-
methoxybenzaldehyde: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Amino-3-methoxybenzaldehyde (CAS No. 70127-96-7). The information

presented herein is intended to equip laboratory personnel with the necessary knowledge to

handle this compound responsibly, minimizing exposure risks and ensuring a safe working

environment.

Hazard Identification and Classification
2-Amino-3-methoxybenzaldehyde is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The compound is designated

with the GHS07 pictogram, indicating that it can cause skin and eye irritation, and may cause

respiratory irritation.[1] It is also harmful if swallowed.

Signal Word: Danger[2]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[2]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P310: Immediately call a POISON CENTER/doctor.[2]

P330: Rinse mouth.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Amino-3-
methoxybenzaldehyde is provided in the table below.
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Property Value Source

CAS Number 70127-96-7 [1][2]

Molecular Formula C8H9NO2 [1][2]

Molecular Weight 151.16 g/mol [1][2]

Physical Form Liquid [1]

Storage Temperature 2-8°C [1][2]

Exposure Controls and Personal Protection
To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An eyewash station and safety shower should be readily accessible in the immediate work

area.

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate or if dusts/aerosols

are generated, a NIOSH-approved respirator

should be worn.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 2-Amino-3-
methoxybenzaldehyde and preventing accidental exposure.
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Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Wash hands

thoroughly after handling. Keep away from incompatible materials such as strong oxidizing

agents.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store at

2-8°C, protected from light, and under an inert atmosphere (e.g., nitrogen).[1][2]

First Aid Measures
In the event of exposure, immediate medical attention may be necessary. The following first aid

procedures should be followed:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal
Accidental Release
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In the event of a spill, the following steps should be taken:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Disposal
Dispose of 2-Amino-3-methoxybenzaldehyde and its containers in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Toxicological Information
Detailed toxicological data, such as LD50 values, for 2-Amino-3-methoxybenzaldehyde are

not readily available in the searched literature. However, based on its GHS classification, it is

considered harmful if swallowed and causes skin and eye irritation.[1]

Visualizing Safety Protocols
To further aid in the understanding of safety procedures, the following diagrams illustrate key

workflows.
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Hazard Identification and Mitigation Workflow

Hazard Assessment

Control Measures

Emergency Response

Review Safety Data Sheet (SDS)

Identify Hazards (H302, H315, H319, H335)

Provides

Assess Risks of Exposure Routes

Informs

Implement Engineering Controls (Fume Hood)

Dictates need for

Select Appropriate PPE

Dictates need for

Follow Safe Handling & Storage Procedures

Administer First Aid

If exposure occurs

Control Spills

If spill occurs

Report Incident
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Caption: Hazard Identification and Mitigation Workflow.
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General Experimental Workflow for Handling Solid Chemicals

Start

Preparation:
- Review SDS

- Don PPE
- Prepare work area (fume hood)

Weighing:
- Use analytical balance

- Handle with care to avoid dust

Dissolution (if applicable):
- Add to appropriate solvent

- Stir until dissolved

Reaction/Use:
- Perform experiment in fume hood
- Monitor for any adverse reactions

Cleanup:
- Decontaminate glassware

- Clean work area

Waste Disposal:
- Dispose of waste in labeled containers

- Follow institutional guidelines

End

Click to download full resolution via product page

Caption: General Experimental Workflow.
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Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety

training. Always consult the most up-to-date SDS for 2-Amino-3-methoxybenzaldehyde from

your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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